methyl 2-(2-oxopiperazin-1-yl)acetate, trifluoroacetic acid
Overview
Description
Methyl 2-(2-oxopiperazin-1-yl)acetate, trifluoroacetic acid (M2PTA) is an organic compound commonly used in chemical synthesis and laboratory experiments. It is a white crystalline solid that is soluble in water, ethanol, and other organic solvents. M2PTA is a versatile reagent with a wide range of applications in organic synthesis, biochemistry, and other scientific fields.
Scientific Research Applications
Methyl 2-(2-oxopiperazin-1-yl)acetate, trifluoroacetic acid has a wide range of applications in scientific research. It is commonly used in organic synthesis as a reagent for the preparation of various compounds. It is also used in biochemistry and molecular biology experiments, as it is a potent inhibitor of the enzyme acetylcholinesterase. methyl 2-(2-oxopiperazin-1-yl)acetate, trifluoroacetic acid is also used in the synthesis of peptides and peptide mimetics, and in the synthesis of various other compounds.
Mechanism of Action
Methyl 2-(2-oxopiperazin-1-yl)acetate, trifluoroacetic acid is an inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. methyl 2-(2-oxopiperazin-1-yl)acetate, trifluoroacetic acid binds to the active site of the enzyme, blocking the binding of acetylcholine and thus inhibiting its breakdown. This inhibition of acetylcholine breakdown results in an accumulation of the neurotransmitter in the synapse, leading to an increase in the activity of the cholinergic system.
Biochemical and Physiological Effects
The inhibition of acetylcholinesterase by methyl 2-(2-oxopiperazin-1-yl)acetate, trifluoroacetic acid results in an accumulation of acetylcholine in the synapse, leading to an increase in the activity of the cholinergic system. This increased activity of the cholinergic system can result in a variety of physiological and biochemical effects, including increased heart rate, increased blood pressure, increased respiratory rate, increased sweating, and increased salivation.
Advantages and Limitations for Lab Experiments
Methyl 2-(2-oxopiperazin-1-yl)acetate, trifluoroacetic acid is a versatile reagent with a wide range of applications in organic synthesis, biochemistry, and other scientific fields. The advantages of using methyl 2-(2-oxopiperazin-1-yl)acetate, trifluoroacetic acid in laboratory experiments include its low cost, ease of preparation, and its ability to selectively inhibit acetylcholinesterase. However, there are some limitations to using methyl 2-(2-oxopiperazin-1-yl)acetate, trifluoroacetic acid in laboratory experiments, such as its instability in aqueous solutions and its potential to cause adverse effects such as increased heart rate and increased blood pressure.
Future Directions
The potential applications of methyl 2-(2-oxopiperazin-1-yl)acetate, trifluoroacetic acid in scientific research are numerous. In the future, methyl 2-(2-oxopiperazin-1-yl)acetate, trifluoroacetic acid may be used in the development of new drugs for the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, methyl 2-(2-oxopiperazin-1-yl)acetate, trifluoroacetic acid may be used in the development of new diagnostic tools for the detection of acetylcholine levels in the body. Finally, methyl 2-(2-oxopiperazin-1-yl)acetate, trifluoroacetic acid may be used in the development of new pesticides and herbicides, as it is a potent inhibitor of acetylcholinesterase.
Synthesis Methods
Methyl 2-(2-oxopiperazin-1-yl)acetate, trifluoroacetic acid can be synthesized using a variety of methods. One of the most commonly used methods is the reaction of trifluoroacetic anhydride with 2-methylpiperazine in the presence of a base, such as potassium carbonate. This reaction results in the formation of methyl 2-(2-oxopiperazin-1-yl)acetate, trifluoroacetic acid. Other methods of synthesis include the reaction of trifluoroacetic anhydride with 2-methylpiperazine hydrochloride, and the reaction of trifluoroacetic anhydride with 2-methylpiperazine sulfate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(2-oxopiperazin-1-yl)acetate, trifluoroacetic acid involves the reaction of 2-oxopiperazine with methyl chloroacetate followed by treatment with trifluoroacetic acid.", "Starting Materials": [ "2-oxopiperazine", "methyl chloroacetate", "trifluoroacetic acid" ], "Reaction": [ "Add 2-oxopiperazine to a round-bottom flask", "Add methyl chloroacetate to the flask and stir for 24 hours at room temperature", "Add trifluoroacetic acid to the flask and stir for an additional 24 hours at room temperature", "Extract the product with ethyl acetate", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the solution under reduced pressure", "Purify the product by column chromatography" ] } | |
CAS RN |
2249750-25-0 |
Product Name |
methyl 2-(2-oxopiperazin-1-yl)acetate, trifluoroacetic acid |
Molecular Formula |
C9H13F3N2O5 |
Molecular Weight |
286.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![O-[(4-ethoxyphenyl)methyl]hydroxylamine hydrochloride](/img/structure/B6277896.png)